6-benzylidene-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C19H22N4OS
• Molecular Weight: 354.5 g/mol
• IUPAC Name: (6Z)-6-benzylidene-2-heptyl-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C19H22N4OS/c1-2-3-4-5-9-12-16-22-23-17(20)15(18(24)21-19(23)25-16)13-14-10-7-6-8-11-14/h6-8,10-11,13,20H,2-5,9,12H2,1H3/b15-13-,20-17?
• InChI Key: GFYGWWGGGLAURT-OFJKXKPBSA-N
• Isomeric SMILES: CCCCCCCC1=NN2C(=N)/C(=C/C3=CC=CC=C3)/C(=O)N=C2S1
• SMILES: CCCCCCCC1=NN2C(=N)C(=CC3=CC=CC=C3)C(=O)N=C2S1

Description

6-benzylidene-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one, also known as LMT-28, is a novel compound with potential therapeutic applications in various diseases. This compound has gained significant attention in recent years due to its unique chemical structure and potential pharmacological properties.

Mechanism of Action

The mechanism of action of 6-benzylidene-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth, proliferation, and survival. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. Additionally, this compound has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cell survival. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce angiogenesis. In neurodegenerative disorders, this compound has been shown to reduce oxidative stress and inflammation, leading to neuroprotection. Additionally, this compound has been shown to have anti-inflammatory effects in various models of inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 6-benzylidene-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments include its simple and efficient synthesis method, its potential therapeutic effects in various diseases, and its unique chemical structure. However, the limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and its potential toxicity in vivo. Further research is needed to fully understand the advantages and limitations of using this compound in lab experiments.

Future Directions

There are several future directions for research on 6-benzylidene-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. First, further research is needed to fully understand the mechanism of action of this compound. Second, studies are needed to determine the potential toxicity and pharmacokinetics of this compound in vivo. Third, research is needed to determine the potential therapeutic effects of this compound in various diseases, including cancer, neurodegenerative disorders, and inflammation. Finally, studies are needed to optimize the synthesis method of this compound to improve its yield and purity.

Synthesis Methods

The synthesis of 6-benzylidene-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one involves the reaction of 2-heptyl-5-nitro-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one with benzaldehyde under basic conditions. The reaction yields this compound as a yellow solid with a purity of over 95%. The synthesis method is relatively simple and efficient, making this compound a promising compound for further research.

Scientific Research Applications

6-benzylidene-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has shown potential therapeutic effects in various diseases, including cancer, neurodegenerative disorders, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative disorders, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. Additionally, this compound has been shown to have anti-inflammatory effects in various models of inflammation.